{[2-Ethoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}(2-furylmethyl)amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
{[2-Ethoxy-4-methyl-5-(methylethyl)phenyl]sulfonyl}(2-furylmethyl)amine, also known as EMA401, is a small molecule drug that has been developed for the treatment of chronic pain. EMA401 is a highly selective, orally active, and peripherally restricted angiotensin II type 2 (AT2) receptor antagonist. The drug has shown promising results in preclinical studies and has the potential to be used in the treatment of various types of chronic pain.
Scientific Research Applications
Synthesis and Application in Antiviral Research : A study demonstrated the synthesis of an aza analogue of enviroxime, which involved a series of reactions starting from hydroxynicotinic acid. This compound was tested for its activity against rhinovirus and poliovirus, showcasing an example of its potential application in antiviral research (Kelley et al., 1990).
Electrolysis and Identification of Sulfonyl Aromatic Alcohols : Another study identified several sulfonyl aromatic alcohols, including variants with a similar sulfonyl component, formed by the electrolysis of a bisazo reactive dye. This highlights its application in chemical analysis and synthesis (Elizalde-González et al., 2012).
Process Optimization in Pharmaceutical Synthesis : A process for synthesizing methyl 2-methoxy-5-aminosulfonyl benzoate, an intermediate in pharmaceutical production, was optimized. This study emphasizes the role of sulfonyl compounds in the synthesis of pharmaceutical intermediates (Xu et al., 2018).
Development of Nanofiltration Membranes : Research on novel sulfonated thin-film composite nanofiltration membranes using sulfonated aromatic diamines illustrates the application of sulfonyl compounds in improving water treatment technologies (Liu et al., 2012).
Synthesis of Therapeutic Agents : A study on the synthesis of 2-furyl(4-{4-[(substituted)sulfonyl]benzyl}-1-piperazinyl)methanone derivatives, demonstrated their potential as therapeutic agents, particularly in enzyme inhibition and antibacterial activity (Hussain et al., 2017).
properties
IUPAC Name |
2-ethoxy-N-(furan-2-ylmethyl)-4-methyl-5-propan-2-ylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4S/c1-5-21-16-9-13(4)15(12(2)3)10-17(16)23(19,20)18-11-14-7-6-8-22-14/h6-10,12,18H,5,11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMRPESYXIAJINQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C(=C1)C)C(C)C)S(=O)(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.